Cas no 61383-35-5 (Isoorientin)

Isoorientin structure

Product Name:Isoorientin

CAS No:61383-35-5

MF:C₂₁H₂₀O₁₁

MW:448.376907348633

CID:5579382

PubChem ID:114776

Update Time:2023-10-11

Isoorientin Chemical and Physical Properties

Names and Identifiers

- 2-(3,4-Dihydroxyphenyl)-6-beta-D-glucopyranosyl-5,7-dihydroxy-4H-1-benzopyran-4-one
- 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-6-beta-D-glucopyranosyl-5,7-dihydroxy-
- Luteolin-6-C-beta-D-glucoside
- luteolin-6-C-B-D-glucopyranoside
- iso-orientin
- s9248
- LUTONARETIN
- Luteolin-6-C-glucoside
- Lespecapitioside
- AKOS015896766
- NCGC00163566-01
- C01821
- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-6-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one
- CHEMBL239559
- UNII-A37342TIX1
- 6-Glc-luteolin
- Homoori-entin
- HMS2225D20
- MFCD00017433
- 6C-hexosyl luteolin
- 4261-42-1
- Homoorientin; Isoorientin
- Isoorientin, >=98% (HPLC)
- 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-6-.beta.-D-glucopyranosyl-5,7-dihydroxy-
- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-6-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]chromen-4-one
- CS-7515
- I1087
- Isoorientin
- Homoorientin
- Luteolin 6-C-glucoside
- BDBM50487756
- Isoorientin, >=98.0% (HPLC)
- Q3155592
- Q-100474
- A37342TIX1
- HY-N0767
- ODBRNZZJSYPIDI-VJXVFPJBSA-N
- SCHEMBL23761
- 2-[3,4-bis(oxidanyl)phenyl]-6-[(2S,3R,4R,5S,6R)-6-(hydroxymethyl)-3,4,5-tris(oxidanyl)oxan-2-yl]-5,7-bis(oxidanyl)chromen-4-one
- Luteolin 6-C-bet.-D-glucoside
- H9R
- CHEBI:17965
- CCG-208392
- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-6-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)chromen-4-one
- MLS002473101
- 61383-35-5
- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-6-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)-4H-chromen-4-one
- (1S)-1,5-anhydro-1-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-chromen-6-yl]-D-glucitol
- Isoorientin, analytical standard
- Isoorientin, primary pharmaceutical reference standard
- DTXSID50962609
- (1S)-1,5-anhydro-1-(2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxo-4H-chromen-6-yl)-D-glucitol
- AS-56302
- SMR001397203
- AC-34983
- Inchi： 1S/C21H20O11/c22-6-14-17(27)19(29)20(30)21(32-14)16-11(26)5-13-15(18(16)28)10(25)4-12(31-13)7-1-2-8(23)9(24)3-7/h1-5,14,17,19-24,26-30H,6H2/t14-,17-,19+,20-,21+/m1/s1
- InChI Key： ODBRNZZJSYPIDI-VJXVFPJBSA-N
- SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1C1C(=CC2=C(C(C=C(C3C=CC(=C(C=3)O)O)O2)=O)C=1O)O)O)O)O